Syntactic foams, low density composites consisting of hollow microballoons or microspheres dispersed in a matrix, find application in various fields. The properties of these light weight composites...

In this work, polypropylene (PP) was foamed via rotational molding using a chemical blowing agent (CBA) based on azodicarbonamide over a range of concentration (0 to 0.5% wt.). The samples were then analyzed in terms of morphological, thermal and mechanical properties. The morphological analysis showed a continuous increase in the average cell size and cell density with increasing CBA content. Increasing the CBA content also led to lower foam density and thermal conductivity. Similarly, all the mechanical properties (tension, flexion and impact) were found to decrease with increasing CBA content. Finally, the efficiency of the rotomolding process was assessed by producing neat PP samples via compression molding. The results showed negligible differences between the rotomolded and compression molded properties at low deformation and rate of deformation indicating that optimal rotomolding conditions were selected.

The review summarises the trends in the development of research on the synthesis of polymethacrylimides (PMIs) and polyacrylimides by the method of intramolecular thermal imidisation of (meth)acrylic polymers. Along with the widely used industry variant of PMI foam of the ‘Rohacell’ series based on bulk copolymers of methacrylonitrile and methacrylic acid, intensive research on alternative variants began after 2005. This review describes the main and side reactions when using polymer precursors of different structures as well as the effect of precursor composition and structure on the properties of the resulting poly(meth)acrylimides. It has been shown that the achievements of the last 15 years provide a basis for reducing the cost of poly(meth)acrylimides which will significantly expand the areas and scale of their application.

Toughing melamine-formaldehyde (MF) rigid closed-cell foams were prepared by using ethylene glycol (EG) and carbon fiber (CF) as composite toughening agents. The pulverization rate, compressive str...

Novel three-dimensional (3-D) hierarchical multiconfiguration graphene/polyaniline-based aerogels were synthesized via in situ polymerization and directed freeze-drying method. The composite aerogels enhanced excellent thermal and electrical performances, at the same time, their 3-D hierarchical multiconfiguration was robust and stable, which made them more beneficial to be applied to thermal or electrical fields. Graphene oxide/polyaniline (GO/AP) and reduced graphene oxide (RGO/AP) were prepared. The multiconfiguration structure can be apparently observed through scanning electron microscopy image of GO/AP aerogel: the aerogels were composed of skeleton structure with paralleled open holes; the skeleton structure was made up by hierarchical GO sheet with AP network; and the AP network consisted of AP skeleton and nanopores. GO/AP aerogels showed higher heat resistance than single AP aerogel. In addition, compared with GO/AP and AP aerogels, RGO/AP aerogel had the best electrical performances (vertical electrical conductivity: 1.23 S cm−1 and specific capacitance: 580 F g−1). What is more, attributed to the multiconfiguration structure, the composite aerogels exhibited excellent performances in holes extending direction.

The effects of blowing agent, talc, and injection velocity on properties of polypropylene molded parts were presented. Blowing agent was dosed to plastic in amounts 1–2% and talc 10–20%. The results of selected properties, such as weight, thickness, hardness, impact strength, tensile strength, and gloss, were presented. The article also presents microscopic investigations. The blowing agent and talc content have a large impact on mechanical properties and gloss of parts than addition of blowing agent. The use of the blowing agent in an amount of 2 wt% will allow the reduce injection cycle time by reducing the hold pressure and hold time. Addition of blowing agents lowers of tensile strength, hardness, impact strength, and significantly affected the gloss. Talc filler contributes to a significant increase in the weight of parts, a decrease in hardness, impact strength, and tensile strength. The injection velocity has no significant effect on parts properties.

In order to explore the potential utilization value of iron tailings, the typical solid waste-iron tailings was introduced into rigid polyurethane foam (RPUF) as a flame retardant filler in this pa...

Porous hydrogel dressings show breathability and possibility to carry and release basic fibroblast growth factor (bFGF) to promote wound healing. However, the difficult replacement may lead to the ...

Anisotropic cellular materials, such as polymeric foams, play an important role in structures subjected to cyclic loadings. The present paper provides an experimental investigation of the mechanica...

Efficient energy harvesting is a difficult challenge that consists in the development of systems allowing charging autonomous and low-power devices. In addition to traditional piezoelectric polymers, mono-crystals, and ceramics, cellular electrets offer consistent solutions by converting wasted vibration energy from the environment to usable electrical energy. This paper presents an electromechanical model to study the energy harvesting capability of cellular polymers. The theoretical study models the response of these materials to investigate the effect of different parameters on the piezoelectric coefficient d33, particularly. The model considers the percentage of porosity, surface charge density in each polymer–gas surface, the properties of the polymer matrix and the gas encapsulated in the pores, and the Young’s modulus of the porous film. For poly(ethylene-co-vinyl acetate), the results showed that the piezoelectric performance of the film declines with the increase of the film thickness. However, the variation of the d33 as a function of the percentage of porosity is exponential and can achieve 4.24 pC/N for a porosity of 80%. Compared to a previously published experiment, the theoretical results have proven a good agreement with only 3.3% error.